Cas no 229343-22-0 (3-chloro-5-methylthiophene-2-carboxylic acid)

• Product Name: 3-chloro-5-methylthiophene-2-carboxylic acid
• CAS No: 229343-22-0
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• MDL: MFCD08695654
• CID: 1412602
• PubChem ID: 16640001
• Update Time: 2025-04-20

3-chloro-5-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-chloro-5-methyl-
• 3-chloro-5-methylthiophene-2-carboxylic acid
• 3-chloro-5-methyl-2-thiophenecarboxylic acid
• DB-151733
• EN300-2975469
• CS-0449821
• BVJIMVUEBVROJS-UHFFFAOYSA-N
• 229343-22-0
• 3-Chloro-5-methylthiophene-2-carboxylicacid
• 2-carboxy-3-chloro-5-methylthiophene
• AKOS000282038
• SCHEMBL6592873
• Z1198181376
• G10712

• MDL： MFCD08695654
• Inchi： 1S/C6H5ClO2S/c1-3-2-4(7)5(10-3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： BVJIMVUEBVROJS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)SC=1C(=O)O

Computed Properties

• Exact Mass: 175.96995
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3